4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95%
Overview
Description
4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% (4-OH-MTP) is a synthetic compound that has been studied for its potential applications in scientific research. It is a small molecule that is soluble in polar organic solvents and has a melting point of 168-170°C. 4-OH-MTP has been used as a model compound for the study of enzyme-catalyzed reactions, as well as for the development of new drugs and therapeutics.
Scientific Research Applications
4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% has been used as a model compound to study enzyme-catalyzed reactions. It has been used to study the catalytic activity of cytochrome P450 (CYP) enzymes, which are involved in the metabolism of drugs and other compounds in the body. It has also been used to study the effects of different inhibitors on the activity of CYP enzymes. 4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% has also been used in the development of new drugs and therapeutics, as it can be used to study the activity of various enzymes involved in drug metabolism.
Mechanism of Action
The mechanism of action of 4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% is not fully understood. It is believed to act as a substrate for CYP enzymes, which are involved in the metabolism of drugs and other compounds in the body. It is thought to interact with the active site of the enzyme, which leads to the formation of a catalytic intermediate. This intermediate then undergoes a series of chemical reactions, which results in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% are not fully understood. It is believed to interact with the active site of CYP enzymes, which can lead to the formation of a catalytic intermediate. This intermediate can then undergo a series of chemical reactions, which can lead to the formation of different products. These products can then have various biochemical and physiological effects, depending on their structure and activity.
Advantages and Limitations for Lab Experiments
4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% has several advantages for use in laboratory experiments. It is a small molecule that is soluble in polar organic solvents, making it easy to work with. It has a relatively low melting point, making it easy to synthesize and purify. Additionally, it can be used to study the activity of various enzymes involved in drug metabolism.
However, 4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% also has some limitations for use in laboratory experiments. It is not very stable, and can degrade over time. Additionally, its mechanism of action is not fully understood, so it is difficult to predict the effects of its use in laboratory experiments.
Future Directions
There are several potential future directions for the use of 4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% in scientific research. It could be used to study the activity of other enzymes involved in drug metabolism, such as those involved in the synthesis of hormones or other biologically active molecules. Additionally, it could be used to develop new drugs or therapeutics that target specific enzymes. It could also be used to study the effects of different inhibitors on the activity of CYP enzymes. Finally, it could be used to study the effects of different environmental factors on the activity of CYP enzymes.
Synthesis Methods
4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% can be synthesized through a multi-step reaction sequence. The first step is the condensation of 4-hydroxybenzaldehyde and 4-methoxy-3-trifluoromethylphenylacetonitrile, which produces 4-hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine. This product is then treated with acid to yield the desired 4-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95%, 95%.
properties
IUPAC Name |
2-[4-methoxy-3-(trifluoromethyl)phenyl]-1H-pyridin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3NO2/c1-19-12-3-2-8(6-10(12)13(14,15)16)11-7-9(18)4-5-17-11/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUWFONZLTKZUKD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=O)C=CN2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40692781 |
Source
|
| Record name | 2-[4-Methoxy-3-(trifluoromethyl)phenyl]pyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40692781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262011-13-1 |
Source
|
| Record name | 4-Pyridinol, 2-[4-methoxy-3-(trifluoromethyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1262011-13-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[4-Methoxy-3-(trifluoromethyl)phenyl]pyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40692781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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